![molecular formula C15H14N2O6 B1430230 methyl 1-[2-(2H-1,3-benzodioxol-5-yl)ethyl]-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate CAS No. 1565827-86-2](/img/structure/B1430230.png)
methyl 1-[2-(2H-1,3-benzodioxol-5-yl)ethyl]-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
Overview
Description
This compound appears to contain a benzodioxole moiety and a tetrahydropyrimidine moiety . Benzodioxole is a benzene derivative and a heterocyclic compound containing the methylenedioxy functional group . Tetrahydropyrimidine is a type of pyrimidine, which is a six-membered ring with two nitrogen atoms and four carbon atoms.
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure and the functional groups present. Benzodioxole is a colorless liquid , but the properties of the entire compound could be different.Scientific Research Applications
COX Inhibitors
Benzodioxole derivatives, which include the compound you mentioned, have been studied for their potential as COX inhibitors . These compounds can inhibit the cyclooxygenase (COX) enzymes, which are targeted by non-steroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used for their analgesic, anti-inflammatory, and antipyretic effects .
Cytotoxic Agents
The same study also evaluated these benzodioxole derivatives for their cytotoxic properties . They found that these compounds showed cytotoxic activity against the HeLa cervical cancer cell line . This suggests potential applications in cancer treatment.
Anti-Inflammatory Drugs
Given their ability to inhibit COX enzymes, these compounds could be used in the development of new anti-inflammatory drugs . NSAIDs, which also target COX enzymes, are commonly used to treat conditions like arthritis and rheumatism .
Analgesics
The analgesic effects of NSAIDs are well-documented, and since these benzodioxole derivatives target the same enzymes, they could potentially be used to develop new analgesics .
Antipyretics
NSAIDs are also known for their antipyretic effects, so these compounds could potentially be used in the development of new antipyretic drugs .
Research Chemicals
Given their unique chemical structure and biological activity, these compounds could be used as research chemicals in various scientific studies .
Mechanism of Action
Target of Action
Compounds with a benzodioxol group, like “methyl 1-[2-(2H-1,3-benzodioxol-5-yl)ethyl]-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate”, often target enzymes or receptors in the body. For example, some benzodioxole derivatives have been found to inhibit cyclooxygenase (COX) enzymes .
Mode of Action
These compounds might interact with their targets by binding to the active site of the enzyme or receptor, thereby modulating its activity. The exact nature of this interaction would depend on the specific structure of the compound and its target .
Biochemical Pathways
The interaction of the compound with its target could affect various biochemical pathways. For instance, inhibition of COX enzymes would disrupt the synthesis of prostaglandins, which are involved in inflammation and pain responses .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific pathways it affects. For example, if it inhibits COX enzymes, it could reduce inflammation and pain .
properties
IUPAC Name |
methyl 3-[2-(1,3-benzodioxol-5-yl)ethyl]-2,4-dioxo-1H-pyrimidine-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O6/c1-21-14(19)10-7-13(18)17(15(20)16-10)5-4-9-2-3-11-12(6-9)23-8-22-11/h2-3,6-7H,4-5,8H2,1H3,(H,16,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOLCAQYXISMYAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=O)N(C(=O)N1)CCC2=CC3=C(C=C2)OCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.